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Compound of Interest

Compound Name: Ethyl 4-(trifluoromethyl)benzoate

Cat. No.: B1297850

This technical guide provides a comprehensive overview of the molecular structure, weight,
and other key physicochemical properties of Ethyl 4-(trifluoromethyl)benzoate. It is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Core Molecular Information

Ethyl 4-(trifluoromethyl)benzoate is an organic compound that serves as a versatile building
block in the synthesis of various pharmaceuticals and agrochemicals.[1] The presence of the
trifluoromethyl group significantly influences its chemical reactivity and physical properties.[1]

Molecular Structure

The structure of Ethyl 4-(trifluoromethyl)benzoate consists of a benzene ring substituted with
an ethyl ester group at one end and a trifluoromethyl group at the para (4-position).

IUPAC Name: ethyl 4-(trifluoromethyl)benzoate[2][3] SMILES:
CCOC(=0)C1=CC=C(C=C1)C(F)(F)F[4] InChl: InChI=1S/C10H9F302/c1-2-15-9(14)7-3-5-8(6-
4-7)10(11,12,13)/h3-6H,2H2,1H3[2][3]

Physicochemical Data

The quantitative properties of Ethyl 4-(trifluoromethyl)benzoate are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C10HoF302 [L12113114115]116]
Molecular Weight 218.17 g/mol [4115][6]
218.1725 g/mol [21[7]
218.18 g/mol [1]
CAS Number 583-02-8 [LI2]031[4151611 7]
Density 1.23 g/cm3 [5]
1.24 g/cm3 [1]
Boiling Point 80-81 °C at 5 torr [5]
80 °C at 5 mmHg [1]
Refractive Index 1.447 [5]
1.45 (at 20°C) [1]
Appearance Colorl.ess' to almost colorless o

clear liquid

Experimental Protocols

A common method for the synthesis of Ethyl 4-(trifluoromethyl)benzoate involves the
reaction of ethyl benzoate with trifluoromethyl anhydride in the presence of a Lewis acid
catalyst.

Synthesis of Ethyl 4-(trifluoromethyl)benzoate[4]
e Reactants:

o Ethyl benzoate

o Trifluoromethyl anhydride

o Aluminium chloride (catalyst)
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e Procedure:

o

In a suitable reaction vessel, ethyl benzoate is dissolved in an appropriate solvent.

o Aluminium chloride is added to the solution, which acts as a Lewis acid to facilitate the
reaction.

o Trifluoromethyl anhydride is then introduced to the reaction mixture.

o The reaction proceeds, leading to the formation of Ethyl 4-(trifluoromethyl)benzoate and
ethyl 2-chlorobenzoate as a byproduct.

o Upon completion of the reaction, the desired product can be separated from the byproduct
by filtration.

» Note: This is a generalized protocol. Specific reaction conditions such as temperature,
reaction time, and solvent choice may vary and should be optimized for best results.

Logical Relationship of Key Information

The following diagram illustrates the core attributes and identifiers of Ethyl 4-
(trifluoromethyl)benzoate.

CAS 583-02-8
IUPAC | ethyl 4-(trifluoromethyl)benzoate

Molecular Weight | ~218.17 g/mol
Density ~1.235 g/cm3
Boiling Point | ~80 °C @ 5 mmHg

Ethyl 4-(trifluoromethyl)benzoate
Ci10HoF302

SMILES | CCOC(=0)C1=CC=C(C=C1)C(F)(F)F
InChl INChi=1S/C10HIF302/...
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Caption: Key identifiers and properties of Ethyl 4-(trifluoromethyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 4-
(trifluoromethyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297850#ethyl-4-trifluoromethyl-benzoate-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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